Cas no 2248309-57-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate
• CAS No: 2248309-57-9
• MF: C₁₅H₈N₆O₄
• MW: 336.261821746826
• CID: 6041758
• PubChem ID: 165726184
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518198
• 2248309-57-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate

• Inchi： 1S/C15H8N6O4/c22-13-9-3-1-2-4-10(9)14(23)21(13)25-15(24)11-6-5-8(7-16-11)12-17-19-20-18-12/h1-7H,(H,17,18,19,20)
• InChI Key： PJOOQTTVSHFBEL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C2N=NNN=2)=CN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 336.06070276g/mol
• Monoisotopic Mass: 336.06070276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 131Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate (CAS: 2248309-57-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate (CAS: 2248309-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the tetrazole moiety in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been extensively characterized, suggesting favorable drug-like properties. These findings position 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(1H-1,2,3,4-tetrazol-5-yl)pyridine-2-carboxylate as a potential lead compound for the development of novel therapeutics.

Further research is underway to explore the compound's mechanism of action in greater detail and to assess its safety profile in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This compound represents a promising avenue for addressing unmet medical needs in oncology and inflammatory diseases.